4-Fluoro-3-sulfamoylbenzoic acid

• IUPAC Name: 4-fluoro-3-sulfamoylbenzoic acid
• InChI: InChI=1S/C7H6FNO4S/c8-5-2-1-4(7(10)11)3-6(5)14(9,12)13/h1-3H,(H,10,11)(H2,9,12,13)
• InChI Key: NGBMRUQCUCRKQN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1C(=O)O)S(=O)(=O)N)F
• Molecular Formula: C7H6FNO4S
• DSSTOX Substance ID: DTXSID00350633
• Molecular Weight: 219.19 g/mol
• CAS No.: 1535-45-1

Description

4-Fluoro-3-sulfamoylbenzoic acid (CAS: 5848-04-4) is a fluorinated benzoic acid derivative featuring a sulfamoyl (-SO₂NH₂) group at the 3-position and a fluorine atom at the 4-position of the benzene ring. This compound is structurally characterized by its dual functional groups, which confer unique physicochemical properties, including enhanced acidity due to the electron-withdrawing fluorine and sulfamoyl groups. It is widely utilized in pharmaceutical synthesis, particularly as an intermediate for sulfonamide-based drugs, owing to its ability to participate in hydrogen bonding and modulate bioactivity .

Preparation Methods

Synthetic Routes and Reaction Mechanisms

Sulfamoylation of 4-Fluoro-3-aminobenzoic Acid Derivatives

A widely employed method involves the direct sulfamoylation of 4-fluoro-3-aminobenzoic acid using sulfamoyl chloride under acidic conditions. The reaction proceeds via nucleophilic substitution, where the amine group reacts with sulfamoyl chloride to form the sulfamoyl moiety. Key steps include:

• Reagent stoichiometry : A molar ratio of 1:1.2 (amine:sulfamoyl chloride) minimizes side reactions such as over-sulfonation .

• Temperature control : Maintaining the reaction at 0–5°C during sulfamoyl chloride addition prevents exothermic decomposition .

• Acid catalysis : Hydrochloric acid (10% v/v) enhances reaction efficiency by protonating the amine, increasing its electrophilicity .

Post-reaction purification via recrystallization in ethanol/water (70:30) yields the target compound with a reported purity of ≥99.0% and an average yield of 87% .

Chlorosulfonation-Amination Sequence

An alternative route begins with 4-fluorobenzoic acid, which undergoes chlorosulfonation followed by amination:

Step 1: Chlorosulfonation

4-Fluorobenzoic acid is treated with chlorosulfonic acid (ClSO₃H) at 80–100°C for 4–6 hours, forming 4-fluoro-3-chlorosulfonylbenzoic acid . The reaction mechanism involves electrophilic aromatic substitution, with the sulfonic acid group orienting para to the fluorine atom due to its electron-withdrawing effect.

Step 2: Amination

The chlorosulfonyl intermediate reacts with aqueous ammonia (25% w/w) in dimethyl sulfoxide (DMSO) at 130°C under nitrogen atmosphere . Sodium bicarbonate acts as an acid scavenger, neutralizing HCl byproducts and shifting the equilibrium toward product formation. This two-step process achieves a total yield of 71–75%, with HPLC purity ≥98.5% .

Diazotization-Sulfamation Strategy

For substrates lacking direct amine functionality, diazotization followed by sulfamation offers a viable pathway:

• Diazotization : 4-Fluoro-3-aminobenzoic acid is converted to its diazonium salt using sodium nitrite (NaNO₂) and hydrochloric acid at 0–5°C .

• Sulfamation : Sulfur dioxide gas is introduced into the reaction mixture, forming a sulfonic acid intermediate, which subsequently reacts with ammonia to yield the sulfamoyl group .

This method is less favored industrially due to lower yields (55–60%) and challenges in handling gaseous SO₂ .

Optimization Strategies for Industrial Scalability

Solvent and Catalyst Selection

Parameter	Optimal Conditions	Effect on Yield/Purity
Solvent	DMSO or DMF	Enhances solubility of intermediates; enables reactions at >130°C
Acid-binding agent	Sodium bicarbonate (1.2 eq)	Neutralizes HCl, prevents side reactions
Inert atmosphere	Nitrogen	Prevents oxidation of sulfamoyl group

Temperature and Time Profiles

• Sulfamoylation : 0–5°C during reagent addition, followed by gradual warming to 25°C for 3 hours .

• Amination : 130°C for 5 hours ensures complete conversion while minimizing thermal degradation .

Analytical Validation and Quality Control

High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC with a C18 column (250 × 4.6 mm, 5 μm) and UV detection at 254 nm is standard for purity assessment . A mobile phase of acetonitrile/water (70:30) with 0.1% trifluoroacetic acid achieves baseline separation of 4-fluoro-3-sulfamoylbenzoic acid from common impurities (retention time: 8.2 ± 0.3 minutes) .

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR (400 MHz, DMSO-d₆): δ 13.46 (s, 1H, COOH), 8.39 (dd, J = 8.4 Hz, 1H, Ar-H), 7.89 (d, J = 6.8 Hz, 1H, Ar-H), 7.56 (s, 2H, SO₂NH₂) .

• ¹³C NMR : 167.2 (COOH), 162.1 (C-F), 134.5–118.7 (aromatic carbons), 43.8 (SO₂NH₂) .

Mass Spectrometry

High-resolution ESI-MS confirms the molecular ion [M+H]⁺ at m/z 235.0 (calculated for C₇H₆FNO₄S: 235.0054) .

Comparative Evaluation of Synthetic Methods

Method	Yield (%)	Purity (%)	Scalability	Cost Efficiency
Sulfamoylation	87	≥99.0	High	Moderate
Chlorosulfonation-Amination	75	≥98.5	Moderate	Low
Diazotization-Sulfamation	58	97.2	Low	High

Industrial-Scale Production Insights

The chlorosulfonation-amination route is preferred for large-scale synthesis due to its compatibility with continuous-flow reactors and readily available starting materials . Key industrial considerations include:

• Waste management : Recycling DMSO via vacuum distillation reduces environmental impact .

• Safety protocols : Strict temperature control during chlorosulfonation prevents runaway reactions .

Chemical Reactions Analysis

4-Fluoro-3-sulfamoylbenzoic acid undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atom and the sulfamoyl group can participate in substitution reactions, often facilitated by specific reagents and conditions.

Oxidation and Reduction Reactions: These reactions can modify the functional groups on the benzoic acid ring, leading to the formation of different products.

Coupling Reactions: The compound can undergo coupling reactions, such as Suzuki-Miyaura coupling, to form more complex molecules.

Common reagents used in these reactions include oxidizing agents, reducing agents, and catalysts that facilitate the desired transformations. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Medicinal Chemistry

4-Fluoro-3-sulfamoylbenzoic acid has been studied for its potential as a therapeutic agent. Its structural similarity to other sulfonamide drugs suggests it may possess antimicrobial properties. Research indicates that compounds with similar structures can inhibit bacterial growth by interfering with folic acid synthesis, essential for bacterial proliferation.

Enzyme Inhibition Studies

The compound has been identified as an inhibitor of specific enzymes, including cytosolic phospholipase A2α (cPLA2α), which is involved in the arachidonic acid pathway. By inhibiting this enzyme, this compound could potentially modulate inflammatory responses, making it a candidate for further studies in anti-inflammatory drug development.

Biological Research

In biological studies, this compound serves as a tool to investigate protein-ligand interactions. Its ability to bind to various biological targets allows researchers to explore mechanisms of action and develop assays for screening potential drug candidates.

Chemical Synthesis

This compound acts as a versatile building block in organic synthesis. It can participate in various chemical reactions, including:

• Substitution Reactions : The fluorine atom can be replaced with other functional groups under specific conditions.
• Coupling Reactions : It can engage in coupling reactions such as Suzuki-Miyaura coupling to form more complex organic molecules.

Case Study 1: Enzyme Inhibition

A study demonstrated the effectiveness of this compound as an inhibitor of cPLA2α. The compound showed significant inhibition at micromolar concentrations, suggesting its potential use in developing anti-inflammatory agents.

Case Study 2: Synthesis of Novel Compounds

Research has utilized this compound in the synthesis of novel sulfonamide derivatives with enhanced biological activity. These derivatives were tested against various bacterial strains, showing improved efficacy compared to traditional sulfonamides.

Mechanism of Action

The mechanism of action of 4-Fluoro-3-sulfamoylbenzoic acid involves its interaction with specific molecular targets and pathways. The fluorine atom and the sulfamoyl group can influence the compound’s reactivity and binding affinity to various biological targets. These interactions can modulate the activity of enzymes and other proteins, leading to the desired therapeutic or biological effects .

Comparison with Similar Compounds

The structural analogs of 4-fluoro-3-sulfamoylbenzoic acid differ primarily in substituent groups (e.g., halogens, sulfonamide variants, or alkoxy groups) and their positions on the aromatic ring. Below is a detailed comparison:

Table 1: Comparative Analysis of this compound and Structural Analogs

Compound Name	CAS Number	Substituents (Position)	Key Functional Groups	Applications/Research Findings	References
This compound	5848-04-4	-F (4), -SO₂NH₂ (3)	Sulfamoyl, Fluorine	Pharmaceutical intermediate; enhances sulfonamide drug synthesis
4-Chloro-3-sulfamoylbenzoic acid	Not explicitly listed	-Cl (4), -SO₂NH₂ (3)	Sulfamoyl, Chlorine	Used in diuretics (e.g., Mefruside synthesis)
4-Methoxy-3-sulfamoylbenzoic acid	20532-06-3	-OCH₃ (4), -SO₂NH₂ (3)	Sulfamoyl, Methoxy	Modulates solubility via electron-donating methoxy group
4-Fluoro-3-(methylsulfonyl)benzoic acid	13372-52-6	-F (4), -SO₂CH₃ (3)	Methylsulfonyl, Fluorine	Reduced hydrogen bonding capacity vs. sulfamoyl analogs
3-Fluoro-4-(methylsulfonamido)benzoic acid	414864-00-9	-F (3), -NHSO₂CH₃ (4)	Methylsulfonamido, Fluorine	Explored in kinase inhibitor research
4-Chloro-3-(dimethylsulfamoyl)benzoic acid	59210-61-6	-Cl (4), -SO₂N(CH₃)₂ (3)	Dimethylsulfamoyl, Chlorine	Used in agrochemicals; lipophilic modification

Key Comparative Insights

Substituent Effects on Acidity and Reactivity :

• The fluorine atom in this compound increases acidity compared to its chlorine analog (4-chloro-3-sulfamoylbenzoic acid) due to stronger electron-withdrawing effects .
• Methoxy substitution (4-methoxy-3-sulfamoylbenzoic acid) reduces acidity but improves solubility in polar solvents .

Functional Group Modifications :

• Replacing the sulfamoyl (-SO₂NH₂) group with methylsulfonyl (-SO₂CH₃) (e.g., 4-fluoro-3-(methylsulfonyl)benzoic acid) diminishes hydrogen-bonding capacity, impacting biological target interactions .
• Dimethylsulfamoyl (-SO₂N(CH₃)₂) derivatives (e.g., 4-chloro-3-(dimethylsulfamoyl)benzoic acid) exhibit enhanced lipophilicity, making them suitable for membrane-penetrating agrochemicals .

Pharmacological Relevance :

• Sulfamoyl-containing compounds (e.g., this compound) are critical in synthesizing sulfonamide antibiotics and diuretics, leveraging their ability to bind enzymes via sulfonamide interactions .
• Methylsulfonamido derivatives (e.g., 3-fluoro-4-(methylsulfonamido)benzoic acid) are investigated for kinase inhibition, highlighting the role of fluorine in improving metabolic stability .

Biological Activity

4-Fluoro-3-sulfamoylbenzoic acid is a compound of significant interest in medicinal chemistry due to its potential biological activities, particularly its interactions with key enzymes involved in various biochemical pathways. This article delves into the biological activity of this compound, focusing on its mechanism of action, pharmacokinetics, and therapeutic potential.

Target Enzyme
The primary target of this compound is the M1 subunit of human ribonucleotide reductase (hRRM1) . This enzyme plays a crucial role in the conversion of ribonucleotides to deoxyribonucleotides, which are essential for DNA synthesis and repair. The compound interacts with hRRM1 by forming strong hydrogen bonds with substrate-binding residues, such as Ser202 and Thr607, within the catalytic site.

Biochemical Pathways
By inhibiting hRRM1, this compound reduces the synthesis of deoxynucleotide triphosphates (dNTPs), thereby impacting cellular processes such as DNA replication and repair. This inhibition can have significant implications in cancer therapy, where rapid cell division necessitates high levels of dNTPs.

Pharmacokinetics

In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) evaluations indicate that this compound possesses favorable pharmacological properties. Its predicted pharmacokinetic profile suggests good absorption and low toxicity, making it a candidate for further therapeutic exploration.

Biological Activity and Case Studies

Antinociceptive Effects
Animal studies have demonstrated that this compound exhibits significant antinociceptive and antiallodynic effects at doses ranging from 20 to 40 mg/kg. These effects suggest potential applications in pain management therapies.

Cancer Cell Line Studies
In vitro studies have shown that compounds related to this compound can inhibit the proliferation of cancer cell lines. For instance, derivatives exhibiting structural similarities have been tested against triple-negative breast cancer cell lines (MDA-MB-231 and MCF-7), revealing significant anti-proliferative effects at concentrations ranging from 1.52 to 6.31 μM . Notably, some derivatives induced apoptosis in these cells, highlighting their potential as anticancer agents.

Comparative Analysis of Biological Activity

The following table summarizes the biological activities observed for this compound and its derivatives:

Activity	Observed Effect	Concentration Range
Antinociceptive	Significant pain relief	20–40 mg/kg
Anti-proliferative	Inhibition of cancer cell growth	1.52–6.31 μM
Apoptosis induction	Increased apoptotic cells	Significant increase noted
Enzyme inhibition	Targeting hRRM1	IC50 values not specified

Q & A

Basic Research Questions

Q. What are the established synthetic routes for 4-fluoro-3-sulfamoylbenzoic acid, and how can reaction yields be optimized?

The compound is synthesized via sulfamoylation of 4-fluoro-3-aminobenzoic acid derivatives. A reported method involves reacting 4-fluoro-3-aminobenzoic acid with sulfamoyl chloride under controlled acidic conditions (e.g., HCl catalysis). Key steps include maintaining a temperature of 0–5°C during sulfamoyl chloride addition to minimize side reactions. Post-synthesis purification via recrystallization (e.g., using ethanol/water mixtures) improves yield (87% reported) . Optimization strategies include adjusting stoichiometry (1.2:1 molar ratio of sulfamoyl chloride to precursor) and monitoring reaction progress with TLC or HPLC.

Q. Which analytical techniques are most effective for characterizing this compound?

• NMR Spectroscopy : ¹H and ¹³C NMR are critical for structural confirmation. Key signals include a singlet at δ 13.46 ppm (carboxylic acid proton) and aromatic protons at δ 8.39–7.56 ppm with coupling patterns confirming fluorine substitution (e.g., doublets of doublets, J = 15.4 Hz) .
• HPLC : Reverse-phase HPLC with a C18 column and UV detection (λ = 254 nm) ensures purity. Mobile phases like acetonitrile/water (70:30) with 0.1% trifluoroacetic acid improve resolution.
• Mass Spectrometry : High-resolution ESI-MS confirms molecular weight (e.g., [M+H]⁺ calculated for C₇H₅FNO₄S: 234.9974) .

Q. What are the solubility and stability profiles of this compound under common laboratory conditions?

The compound is sparingly soluble in water but dissolves in polar aprotic solvents (e.g., DMSO, DMF) and weakly acidic/basic aqueous solutions. Stability tests show degradation under prolonged exposure to light or temperatures >40°C. Store at 2–8°C in airtight, light-resistant containers to prevent hydrolysis of the sulfamoyl group . Pre-formulation studies should include accelerated stability testing (40°C/75% RH for 4 weeks) with HPLC monitoring.

Q. How can researchers distinguish this compound from structurally similar analogs (e.g., 4-chloro-3-sulfamoylbenzoic acid)?

Use a combination of:

• Halogen-specific assays : X-ray fluorescence (XRF) or ion chromatography to confirm fluorine vs. chlorine.
• IR Spectroscopy : Compare sulfonamide N-H stretches (~3350 cm⁻¹) and carboxylic acid O-H stretches (~2500–3000 cm⁻¹).
• Melt tests : Reported melting points differ (e.g., 4-chloro-3-sulfamoylbenzoic acid: ~182–184°C; 4-fluoro analog requires differential scanning calorimetry) .

Advanced Research Questions

Q. What mechanistic insights explain the reactivity of the sulfamoyl group in this compound during derivatization?

The sulfamoyl group (-SO₂NH₂) undergoes nucleophilic substitution at sulfur under alkaline conditions. For example, coupling with amines (e.g., forming sulfonamides) proceeds via deprotonation of NH₂, followed by attack of the nucleophile. DFT calculations can model transition states to predict regioselectivity. Experimental validation involves tracking reaction intermediates using ¹⁹F NMR (fluorine as a reporter for electronic changes) .

Q. How can researchers resolve contradictory spectral data (e.g., unexpected coupling constants in NMR)?

Contradictions often arise from dynamic effects (e.g., rotamers) or impurities. Strategies include:

• Variable-temperature NMR : Identify rotameric splitting by acquiring spectra at 25°C and 60°C.
• 2D NMR (COSY, HSQC) : Assign overlapping signals and verify through-space correlations.
• Spiking experiments : Add a known reference compound (e.g., 4-fluorobenzoic acid) to confirm peak assignments .

Q. What experimental designs are recommended for studying the compound’s degradation pathways?

• Forced degradation studies : Expose the compound to heat (80°C), UV light (254 nm), and oxidative conditions (3% H₂O₂). Monitor degradation products via LC-MS/MS.
• Isotopic labeling : Synthesize deuterated analogs (e.g., this compound-d₄) to trace hydrolysis pathways using mass spectrometry .

Q. How can computational methods enhance the understanding of this compound’s bioactivity?

• Molecular docking : Screen against target enzymes (e.g., carbonic anhydrase) to predict binding affinity. Use software like AutoDock Vina with crystal structures (PDB ID: 1CA2).
• QSAR modeling : Correlate substituent effects (e.g., fluorine’s electronegativity) with biological activity using descriptors like Hammett constants (σₚ) .

Synthesis routes and methods

Procedure details

A suspension of 2-fluoro-5-methylbenzenesulphonamide (5.3 mmol), obtained according to the process described in Step A of Example 1 starting from 2-fluoro-5-methylaniline, in water (50 mL) is heated at 70° C. and then NaOH 10% w/v is added dropwise until the compound has completely dissolved. Potassium permanganate (3 g) is added in small portions. After stirring for 4 hours, the suspension is discharged by filtration in the hot state and the filtrate is brought to pH 1 by adding 12N HCl. The precipitate obtained is collected by filtration, washed with water and dried to yield the title product in the form of a white solid.